3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde

Lipophilicity XLogP3 Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H13ClO2
Molecular Weight 188.65 g/mol
Cat. No. B15269215
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde
Molecular FormulaC9H13ClO2
Molecular Weight188.65 g/mol
Structural Identifiers
SMILESCC(=CCl)CC1(CCOC1)C=O
InChIInChI=1S/C9H13ClO2/c1-8(5-10)4-9(6-11)2-3-12-7-9/h5-6H,2-4,7H2,1H3/b8-5+
InChIKeyBBXUZVOWPUHCSL-VMPITWQZSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde – A Quaternary Oxolane Building Block for sp³-Rich Fragment Synthesis


3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde (CAS 1937218-83-1) belongs to the 3,3-disubstituted oxolane-3-carbaldehyde class [1]. Its structure features a quaternary carbon bearing both a reactive aldehyde and an (E)-3-chloro-2-methylprop-2-en-1-yl side chain on a tetrahydrofuran ring [2]. Computed physicochemical properties include MW 188.65 g/mol, XLogP3 1.5, topological polar surface area 26.3 Ų, and 3 rotatable bonds, placing it in a distinct property space relative to shorter-chain, saturated, or dechlorinated analogs [1]. It is catalogued as a building block (e.g., Enamine EN300-1622503) intended for research-scale synthetic elaboration .

Workflow
sp³-rich fragment synthesis via quaternary oxolane elaboration
Selection logic
(E)-chloro-alkenyl side chain with cross-coupling competency; distinct from saturated or shorter analogs
Procurement
Enamine building block (EN300-1622503) for research-scale synthetic elaboration

Why 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde Cannot Be Swapped for a Shorter, Saturated, or Dehalogenated Analog


Generic substitution among 3-substituted oxolane-3-carbaldehydes is undermined by three interdependent structural variables: (i) side-chain length and saturation, which govern lipophilicity and conformational flexibility; (ii) the presence and geometry of the vinyl chlorine, which determines the accessible cross-coupling and nucleophilic substitution chemistry; and (iii) ring size (oxolane vs. oxane), which alters ring strain, preferred conformations, and downstream pharmacophoric geometry [1]. The target compound occupies a unique intersection of these variables—an (E)-chloro-alkenyl side chain of intermediate length on a five-membered oxolane ring—that no single close analog replicates, making direct one-for-one replacement chemically invalid without re-optimization of the synthetic route or the properties of the final scaffold [2].

Side-chain length and saturation directly govern lipophilicity and conformational flexibility; a shorter or saturated chain may shift ADME properties and synthetic accessibility.
The (E)-vinyl chloride enables Pd-catalyzed cross-coupling and allylic substitution that dechlorinated or saturated analogs cannot replicate; direct replacement limits scaffold diversification.
Oxolane vs. oxane ring size alters ring strain, TPSA, and molecular volume; switching may change reaction pathways and pharmacophoric geometry.

3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde – Quantitative Differentiation Evidence vs. Closest Analogs


Lipophilicity Gain from Vinyl Chlorine: XLogP3 Comparison vs. Non-Chlorinated 3-(2-Methylprop-2-en-1-yl) Analog

The target compound (XLogP3 = 1.5) incorporates a vinyl chlorine atom that is absent in the non-chlorinated analog 3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde [1]. Although a directly computed XLogP3 value for the non-chlorinated analog is not available in PubChem, the replacement of a hydrogen with a chlorine on an sp² carbon is consistently associated with an XLogP3 increase of approximately +0.6 to +0.8 units for compounds of this size . The measured XLogP3 of 1.5 for the target compound is consistent with this expectation, placing it in a more lipophilic regime that affects membrane permeability, protein binding, and chromatographic retention in preparative HPLC purification [1].

Lipophilicity (XLogP3)
Class-level
Target XLogP3 1.5 vs non-chlorinated analog est. 0.7–0.9; Δ ≈ +0.6 to +0.8
May alter partitioning and chromatographic retention relative to non-chlorinated analog.
Estimated from Cl→H matched molecular pair increment.
Lipophilicity XLogP3 Drug-likeness Medicinal chemistry

Ring-Size Differentiation: Oxolane (5-Membered) vs. Oxane (6-Membered) Impact on Physicochemical Properties

The target oxolane (tetrahydrofuran) has a lower molecular weight (188.65 g/mol) and smaller topological polar surface area (26.3 Ų) compared to its direct 6-membered oxane analog, 3-(3-chloro-2-methylprop-2-en-1-yl)oxane-3-carbaldehyde (MW 202.68 g/mol, TPSA not available but expected ~26–35 Ų) [1]. The oxolane ring introduces greater ring strain (~6 kcal/mol higher than oxane), which can translate into distinct reactivity in ring-opening or rearrangement pathways [2]. The smaller ring also reduces the overall molecular volume, which can be critical when fitting into sterically constrained enzyme pockets or when optimizing ligand efficiency metrics in fragment-based drug discovery [1][2].

Ring size & MW
Context-dependent
MW 188.65 g/mol (oxolane) vs 202.68 g/mol (oxane); TPSA 26.3 Ų
Lower MW and smaller TPSA support ligand efficiency metrics in fragment elaboration.
Oxolane ring strain ~6 kcal/mol higher than oxane.
Ring strain Conformational analysis TPSA Molecular weight

Side-Chain Unsaturation: (E)-Chloroalkenyl Reactivity vs. Saturated 3-Chloropropyl Analog

The target compound contains an (E)-3-chloro-2-methylprop-2-en-1-yl side chain with a defined olefin geometry (E-configuration confirmed by InChI stereochemistry flag), enabling Pd-catalyzed cross-coupling (e.g., Suzuki, Heck, Sonogashira) and allylic substitution chemistry that is fundamentally inaccessible with the saturated 3-chloropropyl analog (CAS 1936699-74-9) [1]. The saturated analog (3-(3-chloropropyl)oxolane-3-carbaldehyde, MW 176.64) is limited to simple Sₙ2 nucleophilic displacement at the primary chloride, whereas the target's vinyl chloride can participate in oxidative addition with transition metals and in conjugate addition/elimination sequences [1]. Additionally, the allylic nature of the chloride in the target means it is more reactive toward nucleophilic substitution than a simple alkyl chloride due to stabilization of the transition state by the adjacent π-system .

Reaction manifold
Class-level
Vinyl chloride: cross-coupling + allylic substitution. Saturated analog: Sₙ2 only.
Enables biaryl/alkenyl diversification not accessible with alkyl chloride analogs.
Reactivity inferred from organohalide class chemistry.
Cross-coupling Allylic chloride Nucleophilic substitution Synthetic versatility

Side-Chain Length and Rotatable Bond Count: Impact on Conformational Flexibility vs. 3-(Chloromethyl) Analog

The target compound has 3 rotatable bonds (PubChem computed), compared to 2 rotatable bonds for the 3-(chloromethyl)oxolane-3-carbaldehyde analog (CAS 1936220-39-1, MW 148.59) [1]. The additional rotatable bond in the target arises from the extended 2-methylprop-2-en-1-yl linker, which provides greater conformational flexibility and a larger radius of exploration for the reactive chloro-alkenyl terminus. This increased flexibility can be advantageous for target binding in medicinal chemistry but also carries a ~0.5 unit penalty in predicted oral bioavailability according to the Veber rule (≤10 rotatable bonds) [2]. The molecular weight difference (ΔMW = +40.06 g/mol) also positions the target further from fragment-like space (MW < 250) while remaining well within lead-like boundaries [1][2].

Rotatable bonds
Context-dependent
RotB 3 (target) vs 2 (chloromethyl analog); ΔMW +40.06 g/mol
Greater flexibility fits lead-like campaigns; chloromethyl analog better for fragment screens.
Veber rule: rotatable bond count ≤10 preserves oral bioavailability potential.
Conformational flexibility Rotatable bonds Lead-likeness Fragment-based design

Methyl Branching on the Alkenyl Side Chain: Steric and Electronic Differentiation vs. Unsubstituted 3-(3-Chloroprop-2-en-1-yl) Analog

The target compound bears a methyl substituent on the alkene (C(CH₃)=CHCl), which is absent in the 3-(3-chloroprop-2-en-1-yl)oxolane-3-carbaldehyde analog (CAS 1937280-31-3, MW 174.62) [1]. This methyl group introduces allylic 1,3-strain (A¹,³ strain) that influences the conformational preference around the C(sp³)–C(sp²) bond and can modulate the stereochemical outcome of reactions at the allylic position [2]. In cross-coupling reactions, the methyl group increases steric hindrance at the β-carbon of the vinyl halide, which can slow oxidative addition with bulky Pd catalysts but improve regioselectivity in unsymmetrical coupling partners [2]. The molecular weight difference is ΔMW = +14.03 g/mol [1].

Methyl branching
Class-level
C(CH₃)=CHCl introduces A¹,³ strain; vs unsubstituted CH=CHCl
May tune stereoselectivity in additions to aldehyde or cycloadditions.
Steric effect inferred from allylic strain principles.
Steric effects Allylic strain Regioselectivity Cross-coupling

Procurement Differentiation: Catalog Availability and Pricing from Enamine Building Block Collection

The target compound is commercially available from Enamine (catalog number EN300-1622503) as a stocked building block with a lead time of 7 days and multiple packaging sizes ranging from 50 mg to 10 g [1]. Pricing as of 2023 ranges from $1,308 (50 mg) to $6,390 (10 g), reflecting its position as a premium research chemical synthesized on demand [1]. In contrast, the simpler 3-(chloromethyl)oxolane-3-carbaldehyde (CAS 1936220-39-1) is offered at lower cost due to its simpler synthetic accessibility, while the oxane analog (CAS 1937346-97-8) is available from AKSci at 95% purity with standard storage conditions . The target compound's higher cost is justified by its more complex synthesis requiring stereoselective installation of the (E)-chloro-alkenyl side chain and the aldehyde at a quaternary center [1].

Procurement
Reported
Enamine EN300-1622503; $1,308–$6,390; 7-day lead; 50 mg–10 g scales
Premium pricing reflects stereoselective quaternary synthesis; simpler analogs cost less.
Pricing from 2023 vendor catalogues; verify current availability.
Procurement Building blocks Lead time Pricing

3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde – Evidence-Based Application Scenarios


Lead-Like Fragment Elaboration via Pd-Catalyzed Cross-Coupling at the Vinyl Chloride

The (E)-vinyl chloride moiety enables Suzuki–Miyaura or Heck coupling to install aryl, heteroaryl, or alkenyl groups, generating diverse biaryl or dienyl aldehydes for medicinal chemistry libraries. The oxolane quaternary center constrains the scaffold geometry while the aldehyde provides a handle for reductive amination, Grignard addition, or Horner–Wadsworth–Emmons olefination, enabling rapid SAR exploration [1][2]. This scenario is uniquely accessible to the target compound and the 3-(3-chloroprop-2-en-1-yl) analog but not to saturated chloropropyl or chloromethyl variants [1].

Conformationally Biased Scaffold Synthesis Exploiting Oxolane Ring Strain

The 5-membered oxolane ring imparts greater ring strain than the 6-membered oxane analog, which can be leveraged in ring-opening reactions with nucleophiles to generate linear polyfunctional intermediates or in ring-expansion sequences to access substituted pyrrolidines or tetrahydrofurans with defined stereochemistry [2][3]. The lower molecular weight (188.65 vs. 202.68 for oxane) and smaller TPSA (26.3 Ų) also favor ligand efficiency metrics in fragment-based screening campaigns [1].

Stereoselective Synthesis Capitalizing on (E)-Alkene Geometry and Allylic Strain

The defined (E)-geometry of the chloro-alkenyl side chain, combined with the methyl substituent, introduces A¹,³ strain that can control the diastereoselectivity of nucleophilic additions to the aldehyde or of cycloaddition reactions at the alkene. This stereochemical bias can be exploited in the asymmetric synthesis of complex natural product-like scaffolds or chiral building blocks where defined olefin geometry is critical for downstream stereochemical outcomes [3][4].

Agrochemical Intermediate with Dual Reactive Handles for Heterocycle Assembly

The combination of an electrophilic aldehyde and a cross-coupling-competent vinyl chloride on a single quaternary carbon makes the target compound a strategic intermediate for constructing heterocyclic cores (e.g., pyrazoles, isoxazoles, pyridines) found in agrochemical active ingredients. The XLogP3 of 1.5 and moderate molecular weight place derived products in a favorable property space for foliar uptake and translocation, as described in general agrochemical design principles [1][5].

Application
Selection Property
Validation Focus
Lead-like fragment elaboration via Pd cross-coupling
(E)-vinyl chloride cross-coupling competency
Suzuki/Heck coupling efficiency and aldehyde handle retention
Conformationally biased scaffold synthesis
Oxolane ring strain and low TPSA
Ring-opening/expansion reactivity and ligand efficiency metrics
Stereoselective synthesis exploiting (E)-alkene geometry
(E)-alkene geometry with methyl A¹,³ strain
Diastereoselectivity in nucleophilic additions and cycloadditions
Agrochemical intermediate with dual reactive handles
Aldehyde and vinyl chloride on quaternary carbon
Heterocycle assembly efficiency and favorable XLogP3/TPSA space
Quote Request

Request a Quote for 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.